N-(2,4-dimethylphenyl)-4-phenoxybutanamide

• IUPAC Name: N-(2,4-dimethylphenyl)-4-phenoxybutanamide
• InChI: InChI=1S/C18H21NO2/c1-14-10-11-17(15(2)13-14)19-18(20)9-6-12-21-16-7-4-3-5-8-16/h3-5,7-8,10-11,13H,6,9,12H2,1-2H3,(H,19,20)
• InChI Key: VERLLLHCAAANNW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)CCCOC2=CC=CC=C2)C
• Molecular Formula: C18H21NO2
• Molecular Weight: 283.4 g/mol

Description

N-(2,4-dimethylphenyl)-4-phenoxybutanamide is an organic compound characterized by its distinct structural features It is a derivative of butanamide, with phenoxy and dimethylphenyl groups attached to the butanamide backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2,4-dimethylphenyl)-4-phenoxybutanamide typically involves the reaction of 2,4-dimethylphenylamine with 4-phenoxybutanoyl chloride. The reaction is carried out in the presence of a base, such as triethylamine, to neutralize the hydrochloric acid formed during the reaction. The reaction mixture is usually stirred at room temperature for several hours to ensure complete conversion.

Industrial Production Methods

In an industrial setting, the production of this compound may involve the use of automated reactors and continuous flow systems to optimize the reaction conditions and increase yield. The use of solvents like dichloromethane or toluene can facilitate the reaction and improve the purity of the final product. The compound is then purified through recrystallization or chromatography techniques.

Chemical Reactions Analysis

Types of Reactions

N-(2,4-dimethylphenyl)-4-phenoxybutanamide can undergo various chemical reactions, including:

Oxidation: The phenoxy group can be oxidized to form phenol derivatives.

Reduction: The amide group can be reduced to form amines.

Substitution: The aromatic ring can undergo electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

Substitution: Electrophilic substitution reactions often use reagents like bromine (Br2) or nitric acid (HNO3).

Major Products

Oxidation: Phenol derivatives.

Reduction: Amines.

Substitution: Halogenated or nitrated aromatic compounds.

Scientific Research Applications

N-(2,4-dimethylphenyl)-4-phenoxybutanamide has diverse applications in scientific research:

Chemistry: Used as an intermediate in organic synthesis and as a reagent in various chemical reactions.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a lead compound in drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-(2,4-dimethylphenyl)-4-phenoxybutanamide involves its interaction with specific molecular targets. The phenoxy group can interact with hydrophobic pockets in proteins, while the amide group can form hydrogen bonds with amino acid residues. These interactions can modulate the activity of enzymes or receptors, leading to various biological effects.

Comparison with Similar Compounds

Similar Compounds

N-(2,4-dimethylphenyl)formamide: Shares the dimethylphenyl group but has a formamide instead of a butanamide backbone.

4-phenoxybutanoic acid: Contains the phenoxybutane structure but lacks the amide group.

Uniqueness

N-(2,4-dimethylphenyl)-4-phenoxybutanamide is unique due to the combination of the phenoxy and dimethylphenyl groups attached to the butanamide backbone